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Compound of Interest

Compound Name: LmNADK1-IN-1

Cat. No.: B15567545

For Immediate Release

This technical guide provides a comprehensive overview of LmMNADK1-IN-1, a potent and
specific inhibitor of the nicotinamide adenine dinucleotide kinase 1 (NADK1) from the
pathogenic bacterium Listeria monocytogenes. This document is intended for researchers,
scientists, and drug development professionals interested in the study of bacterial metabolism
and the development of novel antibacterial agents.

Introduction

Listeria monocytogenes is a facultative intracellular pathogen responsible for the severe
foodborne illness, listeriosis. The emergence of antibiotic-resistant strains necessitates the
discovery of novel therapeutic targets. NADK1, an essential enzyme in the NAD(P)
biosynthesis pathway, represents a promising target for the development of new anti-listerial
drugs. LmNADK1-IN-1 has been identified as a potent inhibitor of this enzyme, making it a
valuable tool for target validation and as a lead compound for drug discovery programs.

Chemical Structure and Properties

LmNADKZ1-IN-1 is a di-adenosine derivative. The precise chemical structure and properties are
detailed in the tables below.

Table 1: Physicochemical Properties of LmMNADK1-IN-1
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Property Value
Molecular Formula C25H28N100s
Molecular Weight 600.56 g/mol
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Table 2: Biological Activity of LmMNADK1-IN-1

Parameter Value
Target Listeria monocytogenes NADK1 (LmNADK1)
Ki 54 nM[1]

Mechanism of Action

Competitive inhibitor

Mechanism of Action

LmNADKZ1-IN-1 functions as a competitive inhibitor of LmNADKZ1. It binds to the active site of
the enzyme, preventing the binding of the natural substrate, NAD*. This inhibition blocks the

synthesis of NADP*, a crucial molecule for various cellular processes, including antioxidant

defense and fatty acid biosynthesis. The depletion of the NADP(H) pool ultimately leads to

bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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